Cas no 59480-92-1 (2,5-Dimethyl-2,5-dihydro-1H-pyrrole)

• Product Name: 2,5-Dimethyl-2,5-dihydro-1H-pyrrole
• CAS No: 59480-92-1
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 375549
• PubChem ID: 24849114
• Update Time: 2025-04-19

2,5-Dimethyl-2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2,5-dihydro-2,5-dimethyl-
• 2,5-Dimethyl-2,5-dihydro-1H-pyrrole
• 2,5-DIMETHYL-3-PYRROLINE
• 2,5-Dimethyl-3-pyrroline, mixture of cis and trans
• DTXSID30974886
• 59480-92-1
• TXQDHQBSNAJSHQ-UHFFFAOYSA-N
• CS-0454044
• J-507362
• FT-0610431
• NS00055258
• 2,5-dimethyl-2,5-dihydropyrrole
• AKOS005203035
• EINECS 261-781-3
• DB-030688

• MDL： MFCD00005215
• Inchi： 1S/C6H11N/c1-5-3-4-6(2)7-5/h3-7H,1-2H3
• InChI Key： TXQDHQBSNAJSHQ-UHFFFAOYSA-N
• SMILES： N1C(C)C=CC1C

Computed Properties

• Exact Mass: 97.08910
• Monoisotopic Mass: 97.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• Color/Form: Not available
• Density: 0.824 g/mL at 25 °C(lit.)
• Boiling Point: 102-105 °C(lit.)
• Flash Point: Degrees Fahrenheit:41°F
  Degrees Celsius:5°C
  
• Refractive Index: n20/D 1.4404(lit.)
• PSA: 12.03000
• LogP: 1.25160
• Solubility: Not available
• Vapor Pressure: 12.9±0.2 mmHg at 25°C

2,5-Dimethyl-2,5-dihydro-1H-pyrrole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines